Cas no 104384-69-2 (2-Bromo-1-2-(trifluoromethyl)phenylpropan-1-one)

• Product Name: 2-Bromo-1-2-(trifluoromethyl)phenylpropan-1-one
• CAS No: 104384-69-2
• MF: C₁₀H₈BrF₃O
• MW: 281.069132804871
• CID: 1143031
• PubChem ID: 20187474
• Update Time: 2025-05-25

2-Bromo-1-2-(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-bromo-1-[2-(trifluoromethyl)phenyl]-
• G32776
• SY158740
• SCHEMBL2027517
• AKOS030239337
• CS-0434538
• 2-bromo-1-(2-trifluoromethyl-phenyl)-propan-1-one
• 2-bromo-1-(2-trifluoromethylphenyl)propan-1-one
• 2-Bromo-2?-(trifluoromethyl)propiophenone
• 104384-69-2
• PS-9805
• EN300-174190
• 2-bromo-1-[2-(trifluoromethyl)phenyl]propan-1-one
• 2-Bromo-2'-(trifluoromethyl)propiophenone
• MFCD18392394
• 2-Bromo-1-(2-trifluoromethylphenyl)-propan-1-one
• 2-Bromo-1-[2-(trifluoromethyl)phenyl]-1-propanone
• 2-bromo-1-(2-(trifluoromethyl)phenyl)propan-1-one
• 2-Bromo-1-2-(trifluoromethyl)phenylpropan-1-one

• Inchi： 1S/C10H8BrF3O/c1-6(11)9(15)7-4-2-3-5-8(7)10(12,13)14/h2-6H,1H3
• InChI Key： HEFXTBTYIGBJDA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=CC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 279.97106g/mol
• Monoisotopic Mass: 279.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-2-(trifluoromethyl)phenylpropan-1-one

Comprehensive Overview of 2-Bromo-1-(2-(trifluoromethyl)phenyl)propan-1-one (CAS No. 104384-69-2)

2-Bromo-1-(2-(trifluoromethyl)phenyl)propan-1-one, with the CAS number 104384-69-2, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, often referred to by its abbreviated name 2-Bromo-1-TFMPP, is characterized by its unique molecular structure, which includes a bromo substituent and a trifluoromethyl group attached to a phenyl ring. These functional groups contribute to its reactivity and make it a valuable intermediate in the synthesis of more complex molecules.

The growing interest in 2-Bromo-1-(2-(trifluoromethyl)phenyl)propan-1-one can be attributed to its potential applications in the development of novel therapeutic agents. Researchers are particularly intrigued by its role in the synthesis of fluorinated compounds, which are increasingly important in modern drug design due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group is a key feature in many FDA-approved drugs, and this compound serves as a building block for such molecules.

In recent years, the demand for high-purity chemical intermediates like CAS 104384-69-2 has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound is often discussed in the context of green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce it without compromising yield or quality. These topics are highly relevant to current industry trends and frequently appear in search queries related to organic synthesis and pharmaceutical manufacturing.

From a technical perspective, 2-Bromo-1-(2-(trifluoromethyl)phenyl)propan-1-one exhibits distinct physicochemical properties that make it suitable for various catalytic reactions and cross-coupling processes. Its molecular weight, melting point, and solubility profile are critical parameters for chemists working on structure-activity relationship (SAR) studies. These details are often sought after by professionals looking to optimize reaction conditions or scale up production.

The compound's stability under different storage conditions is another area of interest. Proper handling and storage of CAS 104384-69-2 are essential to maintain its integrity, and this information is frequently searched by laboratory personnel and quality control specialists. Discussions around analytical techniques for characterizing this compound, such as HPLC, NMR, and mass spectrometry, are also common in scientific forums and databases.

In the broader context of chemical innovation, 2-Bromo-1-TFMPP represents a stepping stone toward the development of next-generation bioactive molecules. Its versatility in medicinal chemistry applications aligns with the increasing focus on personalized therapeutics and drug repurposing. These themes resonate with both academic researchers and industry professionals, making the compound a subject of ongoing exploration and discussion.

As the scientific community continues to explore the potential of fluorinated aromatic compounds, 2-Bromo-1-(2-(trifluoromethyl)phenyl)propan-1-one remains a compound of significant interest. Its role in facilitating the synthesis of high-value chemicals underscores its importance in contemporary chemical research and industrial applications. Future studies may further elucidate its utility in emerging fields such as materials science and agrochemical development.